Cas no 216686-60-1 (Ethyl 2-amino-5-benzylthiophene-3-carboxylate)
Ethyl 2-amino-5-benzylthiophene-3-carboxylate is a versatile heterocyclic compound featuring a thiophene core substituted with an amino group, a benzyl moiety, and an ethyl ester functionality. This structure makes it a valuable intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and functional materials. The presence of both amino and ester groups allows for further derivatization, enabling the construction of more complex molecular architectures. Its benzyl-substituted thiophene scaffold contributes to enhanced stability and reactivity in cross-coupling reactions. The compound is commonly utilized in medicinal chemistry for the development of biologically active molecules, owing to its favorable physicochemical properties and synthetic flexibility.
216686-60-1 structure
Product Name:Ethyl 2-amino-5-benzylthiophene-3-carboxylate
CAS No:216686-60-1
MF:C14H15NO2S
MW:261.33940243721
MDL:MFCD01993630
CID:243329
PubChem ID:3792137
Update Time:2025-10-29
Ethyl 2-amino-5-benzylthiophene-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 2-amino-5-benzylthiophene-3-carboxylate
- 3-Thiophenecarboxylicacid, 2-amino-5-(phenylmethyl)-, ethyl ester
- ethyl 2-amino-5-(phenylmethyl)thiophene-3-carboxylate
- 2-amino-5-benzylthiophene-3-carboxylic acid ethyl ester
- DTXSID80396473
- F87617
- VS-05166
- 2-amino-5-(phenylmethyl)thiophene-3-carboxylic acid, ethyl ester
- HKAKABKUKJASLW-UHFFFAOYSA-N
- EN300-7362258
- MFCD01993630
- AKOS003270634
- 216686-60-1
- CHEMBRDG-BB 3000759
- CS-0298873
- SCHEMBL5864698
- BBL016141
- STK348724
- ALBB-001961
-
- MDL: MFCD01993630
- Inchi: 1S/C14H15NO2S/c1-2-17-14(16)12-9-11(18-13(12)15)8-10-6-4-3-5-7-10/h3-7,9H,2,8,15H2,1H3
- InChI Key: HKAKABKUKJASLW-UHFFFAOYSA-N
- SMILES: S1C(=C(C(=O)OCC)C=C1CC1C=CC=CC=1)N
Computed Properties
- Exact Mass: 261.08200
- Monoisotopic Mass: 261.082
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 5
- Complexity: 279
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 80.6Ų
Experimental Properties
- Density: 1.215
- Boiling Point: 407.3°C at 760 mmHg
- Flash Point: 200.1°C
- Refractive Index: 1.61
- PSA: 80.56000
- LogP: 3.67900
- Vapor Pressure: 0.0±0.9 mmHg at 25°C
Ethyl 2-amino-5-benzylthiophene-3-carboxylate Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
-
Hazardous Material Identification:
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
- HazardClass:IRRITANT
Ethyl 2-amino-5-benzylthiophene-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM113826-5g |
ethyl 2-amino-5-benzylthiophene-3-carboxylate |
216686-60-1 | 95% | 5g |
$420 | 2021-08-06 | |
| Chemenu | CM113826-10g |
ethyl 2-amino-5-benzylthiophene-3-carboxylate |
216686-60-1 | 95% | 10g |
$720 | 2021-08-06 | |
| Chemenu | CM113826-5g |
ethyl 2-amino-5-benzylthiophene-3-carboxylate |
216686-60-1 | 95% | 5g |
$420 | 2023-02-17 | |
| Chemenu | CM113826-10g |
ethyl 2-amino-5-benzylthiophene-3-carboxylate |
216686-60-1 | 95% | 10g |
$720 | 2023-02-17 | |
| abcr | AB213851-1 g |
Ethyl 2-amino-5-benzylthiophene-3-carboxylate; 95% |
216686-60-1 | 1 g |
€230.10 | 2023-07-20 | ||
| abcr | AB213851-5 g |
Ethyl 2-amino-5-benzylthiophene-3-carboxylate; 95% |
216686-60-1 | 5 g |
€749.60 | 2023-07-20 | ||
| Matrix Scientific | 029202-500mg |
Ethyl 2-amino-5-benzylthiophene-3-carboxylate |
216686-60-1 | 500mg |
$126.00 | 2023-09-06 | ||
| eNovation Chemicals LLC | Y1237414-1g |
3-Thiophenecarboxylicacid, 2-amino-5-(phenylmethyl)-, ethyl ester |
216686-60-1 | 95% | 1g |
$180 | 2024-06-07 | |
| TRC | B442593-100mg |
Ethyl 2-Amino-5-benzylthiophene-3-carboxylate |
216686-60-1 | 100mg |
$ 70.00 | 2022-06-01 | ||
| TRC | B442593-500mg |
Ethyl 2-Amino-5-benzylthiophene-3-carboxylate |
216686-60-1 | 500mg |
$ 230.00 | 2022-06-01 |
Ethyl 2-amino-5-benzylthiophene-3-carboxylate Related Literature
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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